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Compound of Interest

Compound Name: Bodipy 558/568 C12

Cat. No.: B606313

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bodipy 558/568 C12, also known as Red C12, is a highly versatile, orange-red fluorescent
fatty acid analog. It belongs to the Bodipy (boron-dipyrromethene) family of dyes, which are
renowned for their sharp fluorescence peaks, high quantum yields, and remarkable
photostability.[1][2] A key feature of Bodipy dyes is their relative insensitivity to environmental
polarity and pH, ensuring stable fluorescence across a range of physiological conditions.[1]
This makes Bodipy 558/568 C12 an invaluable tool for researchers studying lipid metabolism
and dynamics in live and fixed cells.[1]

Structurally, Bodipy 558/568 C12 consists of the Bodipy 558/568 fluorophore covalently linked
to a 12-carbon fatty acid (dodecanoic acid).[2] This lipophilic nature facilitates its transport
across cell membranes and subsequent incorporation into cellular lipids, making it an excellent
probe for visualizing lipid-rich structures, particularly lipid droplets.[2][3]

Core Properties

The robust and stable nature of the Bodipy core, a 4,4-difluoro-4-bora-3a,4a-diaza-s-indacene
structure, is responsible for its exceptional fluorescent properties.[2]

Chemical and Physical Properties
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Property Value Reference
4,4-Difluoro-5-(2-Thienyl)-4-

Chemical Name Bora-3a,4a-Diaza-s-Indacene- [415]
3-Dodecanoic Acid

Molecular Formula C25H31BF2N202S [3][6]

Molecular Weight 472.4 g/mol [31[5]

CAS Number 158757-84-7 [31[5]

Appearance Powder, film, or oil

Solubility Soluble in DMSO and DMF [315]

Photophysical Properties

Property Value Reference

Excitation Maximum ~558 nm [1][5]

Emission Maximum ~568 nm [1][5]

Fluorescence Orange-Red

Quantum Yield High [1]

Photostability High [2]

Mechanism of Action and Cellular Localization

Bodipy 558/568 C12 readily passes through the cell membrane and is subsequently esterified

within the cell, primarily into neutral lipids like triacylglycerides and cholesteryl esters.[2][7]

These newly synthesized fluorescent lipids are then incorporated into the core of lipid droplets,

allowing for the visualization of their formation, growth, and dynamics.[2][8] The probe's

localization is not exclusive to lipid droplets; it can also be observed in the endoplasmic

reticulum (ER), mitochondria, and peroxisomes, reflecting the broader pathways of fatty acid

trafficking.
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Mechanism of Bodipy 558/568 C12 uptake and localization.

Applications in Research

Bodipy 558/568 C12 is a powerful tool for a variety of cell biology applications:

 Lipid Droplet Dynamics: It is extensively used to monitor the lifecycle of lipid droplets,
including their formation, growth, and breakdown (lipolysis).[2]

o Fatty Acid Trafficking: The probe allows for the real-time tracking of fatty acid movement
between organelles, such as the transfer from lipid droplets to mitochondria for beta-
oxidation.[9]

e Live Cell Imaging: Its high photostability and low cytotoxicity make it ideal for long-term
imaging studies of lipid metabolism in living cells.[2][5]

¢ Fluorescence Microscopy: It is compatible with various fluorescence microscopy techniques,
including confocal microscopy.[8]

o Flow Cytometry: This dye can be used in flow cytometry to analyze cell populations based on
their lipid content.[10]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b606313?utm_src=pdf-body-img
https://www.benchchem.com/product/b606313?utm_src=pdf-body
https://www.benchchem.com/product/b606313?utm_src=pdf-body
https://www.benchchem.com/product/b606313
https://www.protocols.io/view/bodipy-558-568-c12-red-c12-tracing-in-hippocampal-dm6gp9328vzp/v1
https://www.benchchem.com/product/b606313
https://www.caymanchem.com/product/27014/bodipy-558-568-c12
https://www.molbiolcell.org/doi/10.1091/mbc.e09-05-0364
https://probes.bocsci.com/bodipy-558-568-c12-se-item-285354.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols
Stock Solution Preparation

To prepare a 1 mM stock solution, dissolve the Bodipy 558/568 C12 in high-quality
anhydrous DMSO.[11][12] For a 10 mM stock solution, dissolve 1 mg of the probe in 382 pL
of DMSO.[1]

Vortex briefly to ensure complete dissolution.

Store the stock solution at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw
cycles.[1]

General Protocol for Staining Lipid Droplets in Live
Cells

Cell Preparation: Culture cells on a suitable imaging dish or coverslip to the desired
confluency. Ensure cells are healthy before staining.

Working Solution Preparation: Dilute the Bodipy 558/568 C12 stock solution in a serum-free
medium or an appropriate buffer (e.g., HBSS) to the final working concentration. A typical
starting concentration is between 1-10 uM.

Cell Staining: Remove the culture medium from the cells and wash gently with a buffer like
PBS. Add the staining solution to the cells and incubate for 15-60 minutes at 37°C.[13][14]
The optimal staining time may vary depending on the cell type.

Washing: After incubation, remove the staining solution and wash the cells two to three times
with a fresh medium or buffer to remove any unincorporated probe.[9]

Imaging: Image the cells using a fluorescence microscope equipped with appropriate filters
for the orange-red spectrum (Excitation/Emission: ~558/568 nm).[8]
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Workflow for live-cell lipid droplet staining.

Protocol for Tracing Fatty Acid Trafficking from Lipid
Droplets to Mitochondria
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This protocol is adapted for studying the movement of fatty acids in hippocampal neurons.[9]
e Loading Phase:
o Prepare a feeding medium containing 10 uM Bodipy 558/568 C12.

o Incubate sparsely cultured hippocampal neurons in this medium for 24 hours in a tissue
culture incubator (37°C, 5% CO2). This allows for the incorporation of the fluorescent fatty

acid into neuronal lipid droplets.[9]
e Wash and Chase Phase:
o After 24 hours, transfer the neurons to a complete feeding medium without the probe.

o Wash the neurons gently with HBSS to remove excess and non-incorporated Bodipy
558/568 C12.[9]

o Transfer the neurons to fresh HBSS for the "chase" period.
» Experimental Conditions and Imaging:

o "Chase" the neurons for a defined period (e.g., 0 to 4.5 hours) under various experimental
conditions (e.g., control, with inhibitors like Etomoxir).[9]

o At desired time points, fix the cells or perform live-cell imaging to observe the redistribution
of the red fluorescence from lipid droplets to other organelles, such as mitochondria.

Conclusion

Bodipy 558/568 C12 is a robust and reliable fluorescent probe for the investigation of cellular
lipid dynamics. Its favorable photophysical properties, combined with its ability to mimic natural
fatty acids, make it an indispensable tool for researchers in cell biology, metabolism, and drug
discovery. The detailed protocols and understanding of its mechanism provided in this guide
will aid in the successful application of this probe to uncover novel insights into the complex
world of lipid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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